Cas no 70733-25-4 (3-Bromo-5-methylbenzene-1,2-diamine)

3-Bromo-5-methylbenzene-1,2-diamine is a brominated aromatic diamine compound featuring a methyl substituent at the 5-position. This chemical serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, dyes, and pharmaceuticals. The presence of both amino and bromo functional groups enhances its reactivity, enabling selective cross-coupling reactions and further derivatization. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular modifications. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Careful handling is advised due to potential sensitivity to light and moisture.

3-Bromo-5-methylbenzene-1,2-diamine structure

70733-25-4 structure

Product Name:3-Bromo-5-methylbenzene-1,2-diamine

CAS No:70733-25-4

MF:C₇H₉BrN₂

MW:201.063760519028

MDL:MFCD18088524

CID:1071180

PubChem ID:12490137

Update Time:2025-06-17

3-Bromo-5-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-methyl-benzene-1,2-diamine
- 3-BROMO-5-METHYLBENZENE-1,2-DIAMINE
- 3,4-diamino-5-bromotoluene
- 3-amino-5-methylisoxazole
- 3-Brom-5-methyl-isoxazol
- 3-Brom-5-methyl-o-phenylendiamin
- 3-bromo-4,5-diaminotoluene
- 3-bromo-5-methyl isoxazole
- 3-Bromo-5-methyl-1,2-diaminobenzene
- 3-bromo-5-methyl-isoxazole
- 3-bromo-5-methyl-o-phenylenediamine
- 3-Bromo-5-metilisossazolo
- AC1MC7ZA
- CTK8B6668
- HT760
- PubChem22265
- SureCN2308342
- 8496AE
- BBL035779
- STL444077
- 3-bromo-5-methyl-1,2-benzenediamine
- AK156563
- MFCD18088524
- EN300-1241579
- AKOS005147150
- VCA73325
- AS-8247
- SCHEMBL1814354
- SB78187
- CS-0186788
- 70733-25-4
- AP-970/43507322
- DB-165612
- 3-Bromo-5-methyl-1,2-benzene diamine
- A12783
- 3-Bromo-5-methylbenzene-1,2-diamine
- MDL： MFCD18088524
- Inchi： 1S/C7H9BrN2/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,9-10H2,1H3
- InChI Key： WHVCTNJQZXBGDH-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC(=C1N)N

Computed Properties

Exact Mass: 199.99497
Monoisotopic Mass: 199.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52

Experimental Properties

PSA: 52.04

3-Bromo-5-methylbenzene-1,2-diamine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE249-1g	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	97%	1g	576.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE249-250mg	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	97%	250mg	256CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE249-50mg	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	97%	50mg	73.0CNY	2021-07-17
Alichem	A019087044-1g	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	95%	1g	$208.00	2023-09-01
Alichem	A019087044-5g	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	95%	5g	$718.20	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE249-200mg	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	97%	200mg	168.0CNY	2021-07-17
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Ambeed	A558240-5g	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4	97%	5g	$170.0	2025-04-17
Apollo Scientific	OR70018-250mg	3-Bromo-5-methylbenzene-1,2-diamine	70733-25-4		250mg	£31.00	2025-02-20